Cas no 217493-65-7 (Ethyl 2-(bromomethyl)-5-nitrobenzoate)

• Product Name: Ethyl 2-(bromomethyl)-5-nitrobenzoate
• CAS No: 217493-65-7
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 1084316
• PubChem ID: 18510925
• Update Time: 2025-04-20

Ethyl 2-(bromomethyl)-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-5-nitrobenzoate
• 2-bromomethyl-5-nitrobenzoic acid ethyl ester
• Ethyl2-(bromomethyl)-5-nitrobenzoate
• SCHEMBL550921
• 217493-65-7
• YXHMZXMCXBDMJW-UHFFFAOYSA-N

• Inchi： 1S/C10H10BrNO4/c1-2-16-10(13)9-5-8(12(14)15)4-3-7(9)6-11/h3-5H,2,6H2,1H3
• InChI Key： YXHMZXMCXBDMJW-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1C(=O)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 286.97932g/mol
• Monoisotopic Mass: 286.97932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų